Cas no 1136-45-4 (5-Methyl-3-phenyl-4-isoxazolecarboxylic Acid)
1136-45-4 structure
Product Name:5-Methyl-3-phenyl-4-isoxazolecarboxylic Acid
CAS No:1136-45-4
MF:C11H9NO3
MW:203.194062948227
MDL:MFCD00003153
CID:40900
PubChem ID:14343
Update Time:2025-04-18
5-Methyl-3-phenyl-4-isoxazolecarboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-3-phenylisoxazole-4-carboxylic acid
- PMI-acid
- 5-METHYL-3-PHENYLISOXAZOLE-4-CARBOXYLIC
- 5-Methyl-3-phenyl-4-isoxazolecarboxylic acid
- 5-methyl-3-phenylisoxazole-4-carboxylic acid(SALTDATA: FREE)
- 3-Phenyl-5-methylisoxazole-4-carboxylicacid
- 4-Carboxy-5-methyl-3-phenylisoxazole
- NSC 76870
- oxacillin EP impurity C
- Oxacillin Impurity 8
- AKOS000120854
- A2312
- 5-Methyl-3-phenylisoxazole-4-carboxylic acid; Oxacillin Related Compound C; Oxacillin Sodium Monohydrate Impurity C; Oxacillin Impurity C
- 5-Methyl-3-phenyl-4-isooxazolic acid
- 1136-45-4
- ZL8HD4RP5B
- AQ-360/40723605
- UPCMLD00X1136-45-4:001
- HMS1631N05
- UPCMLD00X1136-45-4:002
- Z104482458
- NS00023693
- NSC-76870
- 3-Phenyl-5-methylisoxazole-4-carboxylic acid
- 3-Phenyl-5-methylisoxazol-4-carbonsaeure
- BRN 0164939
- SCHEMBL316093
- WLN: T5NOJ C1 DVQ ER
- CCG-142813
- 8P-396S
- CBDivE_008536
- 5-methyl-3-phenyl-1,2-oxazole-4-carboxylic acid
- Pmic acid
- NSC76870
- 3-Phenyl-5-methylisoxazol-4-carbonsaeure [German]
- HMS3447E18
- 5-Methyl-3-phenylisooxazole-4-carboxylic acid
- W-108615
- SDCCGMLS-0065903.P001
- 3-phenyl-5-methyl-Isoxazole-4-carboxylic acid
- 4-27-00-04087 (Beilstein Handbook Reference)
- 5-methyl-3-phenylisoxazole-4-carboxylicacid
- CS-0005891
- Q27463383
- ISOXAZOLE-4-CARBOXYLIC ACID, 5-METHYL-3-PHENYL-
- MFCD00003153
- 5-Methyl-3-phenyl-isoxazole-4-carboxylic acid
- UNII-ZL8HD4RP5B
- FT-0620628
- 3-phenyl-5-methyl-4-isoxazolecarboxylic acid
- EN300-20783
- 5-methyl-3-phenyl-4-isoxazolecarboxylicacid
- OXACILLIN SODIUM MONOHYDRATE IMPURITY C [EP IMPURITY]
- 4-Isoxazolecarboxylic acid, 5-methyl-3-phenyl-
- DTXSID3061556
- MOK
- 5-Methyl-3-phenylisoxazole-4-carboxylic acid, 99%
- 5-methyl-3-phenylisoxazole-4-carboxlic acid
- 5-METHYL-3-PHENYL-4-ISOXAZOLIC ACID
- 3-Phenyl-5-methylisoxazol-4-carbonsaeure [German]
- EINECS 214-497-9
- Cambridge id 5229752
- STK177355
- BBL005244
- DTXCID5033331
- OXACILLIN SODIUM MONOHYDRATE IMPURITY C (EP IMPURITY)
- DB-041181
- 214-497-9
- 5-Methyl-3-phenyl-4-isoxazolecarboxylic Acid
-
- MDL： MFCD00003153
- Inchi： 1S/C11H9NO3/c1-7-9(11(13)14)10(12-15-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,13,14)
- InChI Key： PENHKTNQUJMHIR-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C(=O)O)C(C2C=CC=CC=2)=N1
- BRN： 164939
Computed Properties
- Exact Mass: 203.05800
- Monoisotopic Mass: 203.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
- Topological Polar Surface Area: 63.3A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.2621 (rough estimate)
- Melting Point: 192-194 °C (lit.)
- Boiling Point: 341.49°C (rough estimate)
- Flash Point: 174.5 °C
- Refractive Index: 1.4950 (estimate)
- PSA: 63.33000
- LogP: 2.34820
- Solubility: Water soluble
5-Methyl-3-phenyl-4-isoxazolecarboxylic Acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H312
- Warning Statement： P280
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： R22: harmful if swallowed.
- Safety Instruction： S24/25-S36/37-S22
- RTECS：NY2750000
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- TSCA：Yes
- Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
- Risk Phrases：R22
- Safety Term：S24/25
5-Methyl-3-phenyl-4-isoxazolecarboxylic Acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Methyl-3-phenyl-4-isoxazolecarboxylic Acid Pricemore >>
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| Fluorochem | 055275-1g |
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￡44.00 | 2022-03-01 | |
| Fluorochem | 055275-100g |
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| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R004588-25g |
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￥913 | 2024-05-26 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M17480-25g |
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¥428.0 | 2021-09-08 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 134198-25G |
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¥612.05 | 2023-12-10 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 134198-100G |
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1079.27 | 2021-05-17 |
5-Methyl-3-phenyl-4-isoxazolecarboxylic Acid Related Literature
-
1. 1113. Derivatives of 6-aminopenicillanic acid. Part VII. Further 3,5-disubstituted isoxazole-4-carboxylic acid derivativesF. P. Doyle,J. C. Hanson,A. A. W. Long,J. H. C. Nayler J. Chem. Soc. 1963 5845
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2. 1112. Derivatives of 6-aminopenicillanic acid. Part VI. Penicillins from 3- and 5-phenylisoxazole-4-carboxylic acids and their alkyl and halogen derivativesF. P. Doyle,J. C. Hanson,A. A. W. Long,J. H. C. Nayler,E. R. Stove J. Chem. Soc. 1963 5838
-
3. Coordinate-polymerized organic ligand towards an efficient catalyst for selective hydrocarbon oxidationKaixuan Li,Hailiang Hu,Beibei Liu,Xiaoling Lin,Hui Huang,Yang Liu,Zhenhui Kang RSC Adv. 2016 6 63940
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